Cas no 1803879-17-5 (3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1803879-17-5
• MF: C₁₁H₁₀Br₂F₂O
• MW: 356.001308917999
• CID: 4975907
• Update Time: 2025-10-16

3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O/c12-5-7-1-2-8(4-9(16)6-13)10(3-7)11(14)15/h1-3,11H,4-6H2
• InChI Key： DPJGGXDCZFEWNI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC(CBr)=O)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one

Introduction to 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803879-17-5)

3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one, with the CAS number 1803879-17-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including bromine and difluoromethyl groups, which contribute to its potential applications in various chemical and biological processes.

The molecular formula of 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one is C₁₃H₁₀Br₂F₂O, and its molecular weight is approximately 365.02 g/mol. The presence of multiple functional groups, such as the bromomethyl and difluoromethyl moieties, makes this compound a valuable intermediate in the synthesis of more complex molecules. These functional groups can be readily modified through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, to generate a wide range of derivatives with diverse properties.

In recent years, 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of novel pharmaceuticals. The bromine and difluoromethyl groups can be strategically incorporated into drug molecules to enhance their pharmacological properties, such as potency, selectivity, and metabolic stability.

A notable example of the application of 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one in drug discovery is its use in the development of inhibitors for specific enzymes. For instance, researchers have utilized this compound as a starting point to synthesize potent inhibitors of kinases, which are important targets in cancer therapy. The bromine and difluoromethyl groups have been shown to improve the binding affinity and selectivity of these inhibitors, leading to more effective therapeutic agents.

Beyond its applications in medicinal chemistry, 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one has also found use in materials science. The presence of halogenated and fluorinated functionalities makes this compound suitable for the synthesis of advanced materials with unique properties. For example, it can be used as a monomer or cross-linking agent in the preparation of polymers with enhanced thermal stability and mechanical strength.

In the context of organic synthesis, 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one serves as a versatile reagent for the construction of complex organic molecules. Its reactivity can be fine-tuned by adjusting reaction conditions, such as temperature, solvent, and catalysts. This flexibility allows chemists to explore a wide range of synthetic pathways and develop efficient routes to target molecules.

The synthesis of 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common approach is to start from readily available starting materials and sequentially introduce the bromine and difluoromethyl functionalities through well-established chemical transformations. Recent advancements in catalytic methods have further simplified these synthetic routes, making it easier to produce this compound on a larger scale.

In terms of safety and handling, it is important to note that while 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

To summarize, 3-Bromo-1-(4-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803879-17-5) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and organic synthesis. Its unique structural features make it an attractive building block for the development of novel pharmaceuticals and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in scientific and industrial settings.